Ethyl 3-[2-(4-methoxyanilino)-2-oxoethoxy]pyrido[1,2-a]indole-10-carboxylate

• IUPAC Name: ethyl 3-[2-(4-methoxyanilino)-2-oxoethoxy]pyrido[1,2-a]indole-10-carboxylate
• InChI: InChI=1S/C24H22N2O5/c1-3-30-24(28)23-19-12-11-18(14-21(19)26-13-5-4-6-20(23)26)31-15-22(27)25-16-7-9-17(29-2)10-8-16/h4-14H,3,15H2,1-2H3,(H,25,27)
• InChI Key: ZQIBKRAVANPBTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC=CN2C3=C1C=CC(=C3)OCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• CAS No.: 478081-16-2

Description

Ethyl 3-[2-(4-methoxyanilino)-2-oxoethoxy]pyrido[1,2-a]indole-10-carboxylate is a useful research compound. Its molecular formula is C24H22N2O5 and its molecular weight is 418.449. The purity is usually 95%.
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Scientific Research Applications

α-Carboline Alkaloids: Natural Products and Biological Activities

α-Carboline alkaloids, which share a structural motif with the specified compound due to the presence of a pyridine ring fused with an indole backbone, have been highlighted for their diverse bioactivities. These natural products and their derivatives have shown potential in antitumor, antimicrobial, anti-Alzheimer’s disease, anti-atherosclerosis, and antioxidant activities. The detailed structure-activity relationships (SARs) of α-carbolines suggest their significant role in medicinal chemistry and potential application in developing therapeutic agents (Li et al., 2022).

Poly(3,4-ethylenedioxythiophene) and Its Thermoelectric Properties

Though not directly related, research into poly(3,4-ethylenedioxythiophene) (PEDOT)-based materials for thermoelectric (TE) applications highlights the importance of organic compounds in developing new technologies. PEDOT materials have achieved significant advancements, suggesting the potential of organic compounds in niche applications due to attributes like weight, size, and flexibility. Such research underlines the broader relevance of studying complex organic molecules for technological applications (Yue & Xu, 2012).

Ethyl Carbamate: A Review

Ethyl carbamate (urethane) is another example that, although not directly connected, offers insights into the investigation of complex organic molecules. Found in fermented foods and beverages, its genotoxic and carcinogenic properties for various species have led to classification as a probable carcinogen to humans. Studies on ethyl carbamate underline the importance of understanding the biochemical and health-related impacts of organic compounds (Weber & Sharypov, 2009).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the search results.